Cas no 2228612-03-9 (tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate
• CAS No: 2228612-03-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5951909
• PubChem ID: 165760024
• Update Time: 2025-06-08

tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate
• EN300-2006382
• tert-butyl 4-[2-(aminooxy)ethyl]-1H-imidazole-1-carboxylate
• 2228612-03-9

• Inchi： 1S/C10H17N3O3/c1-10(2,3)16-9(14)13-6-8(12-7-13)4-5-15-11/h6-7H,4-5,11H2,1-3H3
• InChI Key： SNYGNVUQBNEZLF-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CCON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate (CAS No. 2228612-03-9)

Tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate, with the CAS number 2228612-03-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further exploration in drug design and therapeutic interventions.

The molecular structure of tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate consists of a tert-butyl group attached to an imidazole ring, which is further modified with a 2-(aminooxy)ethyl side chain. This configuration imparts distinct chemical properties that are crucial for its potential applications. The presence of the tert-butyl group enhances the stability of the molecule, while the aminooxy group provides a site for further functionalization, allowing for the development of more complex derivatives.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modification in tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate may contribute to its unique pharmacological profile, making it a valuable tool in the search for novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The aminooxy group can be used to link this molecule to other bioactive agents, creating conjugates that can be designed to target specific cellular pathways or receptors. This approach has shown great promise in recent clinical trials, where targeted therapies have demonstrated higher efficacy and lower side effects compared to traditional treatments.

The synthesis of tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the tert-butyl group and the aminooxy ethyl chain must be carefully managed to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale applications in pharmaceutical research.

Recent studies have also explored the use of computational modeling to predict the biological activity of imidazole derivatives. These models can help researchers identify potential lead compounds before they are synthesized, saving time and resources. In the case of tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate, computational studies have suggested that it may have potent inhibitory effects on certain enzymes involved in cancer progression. This has prompted further experimental validation to confirm these findings.

The pharmaceutical industry is constantly seeking new compounds that can be developed into effective drugs. The unique properties of tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate make it an attractive candidate for this purpose. Its ability to undergo further functionalization allows for the creation of a wide range of derivatives with tailored biological activities. This flexibility is essential for developing drugs that can target specific diseases or conditions.

In conclusion, tert-butyl 4-2-(aminooxy)ethyl-1H-imidazole-1-carboxylate (CAS No. 2228612-03-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug design and development. As research in this area continues to advance, it is likely that we will see more applications of this compound in therapeutic interventions, leading to improved patient outcomes.